Cas no 172898-76-9 (Pyrimidine, 4,6-dimethoxy-2-(phenylmethoxy)- (9CI))

Pyrimidine, 4,6-dimethoxy-2-(phenylmethoxy)- (9CI) structure
172898-76-9 structure
Product Name:Pyrimidine, 4,6-dimethoxy-2-(phenylmethoxy)- (9CI)
CAS No:172898-76-9
MF:C13H14N2O3
MW:246.261863231659
CID:905739
PubChem ID:19977712
Update Time:2025-04-19

Pyrimidine, 4,6-dimethoxy-2-(phenylmethoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4,6-dimethoxy-2-(phenylmethoxy)- (9CI)
    • 2-(Benzyloxy)-4,6-dimethoxypyrimidine
    • 172898-76-9
    • NPVXJBKJPAEDDT-UHFFFAOYSA-N
    • 4,6-dimethoxy-2-phenylmethoxypyrimidine
    • SCHEMBL8871300
    • 4,6-dimethoxy-2-(phenylmethoxy)pyrimidine
    • Inchi: 1S/C13H14N2O3/c1-16-11-8-12(17-2)15-13(14-11)18-9-10-6-4-3-5-7-10/h3-8H,9H2,1-2H3
    • InChI Key: NPVXJBKJPAEDDT-UHFFFAOYSA-N
    • SMILES: O(C1N=C(C=C(N=1)OC)OC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 246.10052
  • Monoisotopic Mass: 246.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 53.5Ų

Experimental Properties

  • PSA: 53.47
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